Cas no 139653-31-9 (1-Octadecanaminium, N,N-dimethyl-N-octadecyl-, phosphate (2:1))

• Product Name: 1-Octadecanaminium, N,N-dimethyl-N-octadecyl-, phosphate (2:1)
• CAS No: 139653-31-9
• MF: C₃₈H₈₁NO₄P
• MW: 647.027813673019
• CID: 1277888
• Update Time: 2024-08-03

1-Octadecanaminium, N,N-dimethyl-N-octadecyl-, phosphate (2:1) Chemical and Physical Properties

Names and Identifiers

• 1-Octadecanaminium, N,N-dimethyl-N-octadecyl-, phosphate (2:1)
• 1-Octadecanaminium, N,N-dimethyl-N-octadecyl-, phosphate (2:1) (9CI)

• Inchi： 1S/C38H80N.H3O4P/c1-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39(3,4)38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-2;1-5(2,3)4/h5-38H2,1-4H3;(H3,1,2,3,4)/q+1;/p-2
• InChI Key： SYFVLNNAJBGKER-UHFFFAOYSA-L
• SMILES： P(O)([O-])([O-])=O.C(CCCCCCCCCCCCCCCCC)[N+](C)(C)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 1197.22023

Experimental Properties

• PSA: 83.42